ethyl 6-amino-4-{4-[(4-bromobenzyl)oxy]-3-methoxyphenyl}-5-cyano-2-methyl-4H-pyran-3-carboxylate

• Molecular Formula: C24H23BrN2O5
• Molecular Weight: 499.4 g/mol
• IUPAC Name: ethyl 6-amino-4-[4-[(4-bromophenyl)methoxy]-3-methoxyphenyl]-5-cyano-2-methyl-4H-pyran-3-carboxylate
• InChI: InChI=1S/C24H23BrN2O5/c1-4-30-24(28)21-14(2)32-23(27)18(12-26)22(21)16-7-10-19(20(11-16)29-3)31-13-15-5-8-17(25)9-6-15/h5-11,22H,4,13,27H2,1-3H3
• InChI Key: GCJCZYBLIFFGNT-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(OC(=C(C1C2=CC(=C(C=C2)OCC3=CC=C(C=C3)Br)OC)C#N)N)C

Description

Ethyl 6-amino-4-{4-[(4-bromobenzyl)oxy]-3-methoxyphenyl}-5-cyano-2-methyl-4H-pyran-3-carboxylate, also known as BM-212, is a chemical compound that has gained attention in recent years due to its potential therapeutic applications. This compound belongs to the class of pyranocarboxylic acid derivatives, which have been found to exhibit a wide range of biological activities. In

Mechanism of Action

The exact mechanism of action of ethyl 6-amino-4-{4-[(4-bromobenzyl)oxy]-3-methoxyphenyl}-5-cyano-2-methyl-4H-pyran-3-carboxylate is not fully understood, but it is believed to involve the inhibition of key enzymes and signaling pathways that are involved in bacterial and cancer cell growth and survival. For example, ethyl 6-amino-4-{4-[(4-bromobenzyl)oxy]-3-methoxyphenyl}-5-cyano-2-methyl-4H-pyran-3-carboxylate has been shown to inhibit the activity of DNA gyrase, an enzyme that is essential for bacterial DNA replication. In addition, ethyl 6-amino-4-{4-[(4-bromobenzyl)oxy]-3-methoxyphenyl}-5-cyano-2-methyl-4H-pyran-3-carboxylate has been found to induce apoptosis (programmed cell death) in cancer cells, which may contribute to its anticancer activity.
Biochemical and Physiological Effects:
ethyl 6-amino-4-{4-[(4-bromobenzyl)oxy]-3-methoxyphenyl}-5-cyano-2-methyl-4H-pyran-3-carboxylate has been found to have a number of biochemical and physiological effects, including the ability to modulate the immune response, reduce inflammation, and promote wound healing. In addition, ethyl 6-amino-4-{4-[(4-bromobenzyl)oxy]-3-methoxyphenyl}-5-cyano-2-methyl-4H-pyran-3-carboxylate has been shown to have antioxidant properties, which may help to protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of ethyl 6-amino-4-{4-[(4-bromobenzyl)oxy]-3-methoxyphenyl}-5-cyano-2-methyl-4H-pyran-3-carboxylate is its broad-spectrum activity against bacteria and fungi, including drug-resistant strains. This makes it a promising candidate for the development of new antibiotics. However, one of the limitations of ethyl 6-amino-4-{4-[(4-bromobenzyl)oxy]-3-methoxyphenyl}-5-cyano-2-methyl-4H-pyran-3-carboxylate is its relatively low solubility in water, which can make it difficult to work with in lab experiments.

Future Directions

There are several future directions for research on ethyl 6-amino-4-{4-[(4-bromobenzyl)oxy]-3-methoxyphenyl}-5-cyano-2-methyl-4H-pyran-3-carboxylate. One area of interest is the development of new formulations or delivery methods that can improve its solubility and bioavailability. In addition, further studies are needed to elucidate the exact mechanism of action of ethyl 6-amino-4-{4-[(4-bromobenzyl)oxy]-3-methoxyphenyl}-5-cyano-2-methyl-4H-pyran-3-carboxylate and to identify potential targets for its therapeutic use. Finally, more research is needed to evaluate the safety and efficacy of ethyl 6-amino-4-{4-[(4-bromobenzyl)oxy]-3-methoxyphenyl}-5-cyano-2-methyl-4H-pyran-3-carboxylate in animal and human studies, with the ultimate goal of developing new treatments for bacterial infections and cancer.

Synthesis Methods

The synthesis of ethyl 6-amino-4-{4-[(4-bromobenzyl)oxy]-3-methoxyphenyl}-5-cyano-2-methyl-4H-pyran-3-carboxylate involves a multi-step process that starts with the reaction of 4-bromobenzyl alcohol with 3-methoxyphenylacetic acid in the presence of a dehydrating agent. This reaction leads to the formation of 4-[(4-bromobenzyl)oxy]-3-methoxyphenyl acetic acid, which is then converted into the corresponding acid chloride. The acid chloride is then reacted with 2-methyl-5-cyano-6-hydroxy-4H-pyran-3-carboxylic acid ethyl ester to give ethyl 6-amino-4-{4-[(4-bromobenzyl)oxy]-3-methoxyphenyl}-5-cyano-2-methyl-4H-pyran-3-carboxylate.

Scientific Research Applications

Ethyl 6-amino-4-{4-[(4-bromobenzyl)oxy]-3-methoxyphenyl}-5-cyano-2-methyl-4H-pyran-3-carboxylate has been found to exhibit a wide range of biological activities, including antibacterial, antifungal, and anticancer properties. Several studies have reported that ethyl 6-amino-4-{4-[(4-bromobenzyl)oxy]-3-methoxyphenyl}-5-cyano-2-methyl-4H-pyran-3-carboxylate is particularly effective against drug-resistant bacterial strains, making it a promising candidate for the development of new antibiotics. In addition, ethyl 6-amino-4-{4-[(4-bromobenzyl)oxy]-3-methoxyphenyl}-5-cyano-2-methyl-4H-pyran-3-carboxylate has been shown to inhibit the growth of cancer cells in vitro and in vivo, suggesting that it may have potential as an anticancer agent.